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Compound of Interest

Compound Name: Rubidium bromide

Cat. No.: B3029768

This technical guide provides a comprehensive overview of the molecular weight of rubidium
bromide (RbBr). It is intended for researchers, scientists, and professionals in the field of drug
development and chemical analysis who require precise and detailed information on the
physicochemical properties of this inorganic compound. This document outlines the theoretical
calculation of its molecular weight, presents a detailed experimental protocol for its empirical
determination, and illustrates key concepts through structured data and diagrams.

Physicochemical Properties of Rubidium Bromide

Rubidium bromide is an inorganic salt with the chemical formula RbBr. It is composed of
rubidium cations (Rb*) and bromide anions (Br-). It presents as a white crystalline solid and
adopts a sodium chloride (NaCl) crystal structure.[1]

Molecular and Atomic Weights

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The accepted atomic weights for rubidium and bromine, along with the
calculated molecular weight of rubidium bromide, are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3029768?utm_src=pdf-interest
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rubidium_bromide
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Total
Element Atomic Weight  Number of o
Component Contribution (
Symbol (g/mol ) Atoms
g/mol )
Rubidium Rb 85.4678[2][3][4] 1 85.4678
Bromine Br 79.904[5][6][7] 1 79.904
Rubidium
_ RbBr - - 165.3718[7][8]
Bromide

The molecular weight of rubidium bromide is calculated to be approximately 165.37 g/mol .[9]
[10]

Logical Derivation of Molecular Weight

The molecular weight of rubidium bromide is the direct summation of the atomic weights of its
constituent elements, rubidium and bromine. This fundamental relationship is a cornerstone of

stoichiometry.

Atomic Weight of Rubidium (Rb)
85.4678 g/mol

Molecular Weight of

Rubidium Bromide (RbBr)
165.3718 g/mol

Atomic Weight of Bromine (Br)
79.904 g/mol

Click to download full resolution via product page

Calculation of RbBr molecular weight.

Experimental Determination of Molecular Weight

The molecular weight of rubidium bromide can be determined empirically through various
analytical methods. Argentometric titration, specifically the Mohr method, is a classic and highly
accurate technique for quantifying halide ions and can be adapted for this purpose.

Objective: To determine the molecular weight of a high-purity rubidium bromide sample by
quantifying the bromide content through titration with a standardized silver nitrate solution.
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Materials:

High-purity (>99.9%) Rubidium Bromide (RbBr)
Standardized 0.1 M Silver Nitrate (AgNO3s) solution
Potassium Chromate (K2CrOa) indicator solution (5% w/v)
Deionized water

Analytical balance (£ 0.0001 g)

Class A volumetric flasks, pipettes, and burette

Procedure:

Sample Preparation: Accurately weigh approximately 0.4 g of dried rubidium bromide into a
clean 250 mL conical flask. Record the exact mass.

Dissolution: Dissolve the RbBr sample in approximately 100 mL of deionized water.

Indicator Addition: Add 1 mL of the 5% potassium chromate indicator solution to the flask.
The solution will have a pale yellow color.

Titration Setup: Fill a 50 mL burette with the standardized 0.1 M AgNOs solution. Record the
initial burette volume.

Titration: Titrate the RbBr solution with the AgNOs solution while constantly swirling the flask.
The reaction Ag*(aq) + Br—(ag) — AgBr(s) will form a white precipitate of silver bromide.

Endpoint Determination: Continue the titration until the first permanent appearance of a
reddish-brown precipitate of silver chromate (Ag2CrOa) is observed. This indicates that all
bromide ions have reacted, and excess Ag™* ions are now reacting with the chromate
indicator (2Ag*(aq) + CrO42=(aq) — Agz2CrOa(s)). Record the final burette volume.

Replicates: Repeat the titration at least two more times for precision.

Calculations:
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e Moles of AgNOs:
o Volume of AgNOs used (L) = (Final burette reading - Initial burette reading) / 1000
o Moles of AgNOs = Molarity of AQNOs (mol/L) x Volume of AgNOs used (L)
» Moles of RbBr:
o From the stoichiometry of the reaction (1:1 ratio), Moles of RbBr = Moles of AgNO:s.
o Experimental Molecular Weight of RbBr:
o Molecular Weight ( g/mol ) = Mass of RbBr sample (g) / Moles of RbBr (mol)

Experimental Workflow Diagram

The following diagram illustrates the workflow for the experimental determination of the
molecular weight of rubidium bromide using the described titration method.
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Workflow for Argentometric Titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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